Cas no 2137433-52-2 (rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-1,2,4-triazol-3-amine)

• Product Name: rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-1,2,4-triazol-3-amine
• CAS No: 2137433-52-2
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5783183
• PubChem ID: 165480484
• Update Time: 2025-07-16

rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-1-{[(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-yl]methyl}-1H-1,2,4-triazol-3-amine
• 2137433-52-2
• EN300-1113332
• rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C9H14N4O2/c10-9-11-5-13(12-9)2-7-1-6-3-14-4-8(6)15-7/h5-8H,1-4H2,(H2,10,12)/t6-,7?,8+/m1/s1
• InChI Key： JDPXTGRMAPRHPY-QUFPSDLASA-N
• SMILES： O1C(CN2C=NC(N)=N2)C[C@@H]2COC[C@H]12

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.2Ų

Additional information on rac-1-{(3aR,6aR)-hexahydrofuro2,3-cfuran-2-ylmethyl}-1H-1,2,4-triazol-3-amine

Comprehensive Overview of rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-1,2,4-triazol-3-amine (CAS No. 2137433-52-2)

The compound rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-1,2,4-triazol-3-amine (CAS No. 2137433-52-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique hexahydrofuro[2,3-c]furan core and 1,2,4-triazol-3-amine moiety make it a promising candidate for various applications, including drug development and crop protection. Researchers are particularly interested in its stereochemistry, as the rac- prefix indicates a racemic mixture, which can influence its biological activity and pharmacokinetics.

In recent years, the demand for novel heterocyclic compounds like rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-1,2,4-triazol-3-amine has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. The 1,2,4-triazole ring, a key feature of this molecule, is known for its broad-spectrum bioactivity, making it a hotspot in medicinal chemistry. Additionally, the furofuran scaffold contributes to its stability and bioavailability, which are critical factors in drug design.

The synthesis of rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-1,2,4-triazol-3-amine involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 2137433-52-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight, solubility, and LogP values are frequently searched by chemists aiming to optimize its formulation for specific applications.

From a commercial perspective, rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-1,2,4-triazol-3-amine is often discussed in the context of green chemistry and process optimization. Companies are investing in scalable synthesis routes to reduce environmental impact while maintaining high yields. This aligns with the growing trend of sustainable chemical manufacturing, a topic highly relevant to today's environmentally conscious market.

In conclusion, rac-1-{(3aR,6aR)-hexahydrofuro[2,3-c]furan-2-ylmethyl}-1H-1,2,4-triazol-3-amine represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in fields like drug discovery and agrochemical development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.